New true dentalloy
Description
New True Dentalloy is a conventional dental amalgam alloy historically developed by S.S. White, replacing gold with copper in its composition . While early formulations included gold (68.5% Ag, 25.5% Sn, 5% Au, 1% Zn), modern iterations emphasize copper (~3%) and silver, classified as a low-copper lathe-cut amalgam . Its microstructure includes γ1 (Ag₂Hg₃), γ2 (Sn₇₋₈Hg), and Cu-Sn phases, distinguishing it from high-copper amalgams that lack γ2 .
Properties
CAS No. |
39344-45-1 |
|---|---|
Molecular Formula |
Ag71Cu2Sn26Zn |
Molecular Weight |
10938 g/mol |
InChI |
InChI=1S/71Ag.2Cu.26Sn.Zn |
InChI Key |
QXBACCNLHWZWQV-UHFFFAOYSA-N |
SMILES |
[Cu].[Cu].[Zn].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn] |
Canonical SMILES |
[Cu].[Cu].[Zn].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn] |
Synonyms |
New True Dentalloy |
Origin of Product |
United States |
Comparison with Similar Compounds
Composition and Microstructure
- New True Dentalloy : Low-copper (~3%), lathe-cut particles, γ1 + γ2 + Cu-Sn phases .
- Tytin (Spherical High-Copper) : High-copper, spherical particles, γ1 + Cu-Sn phases .
Key Insight : The presence of γ2 in this compound contributes to lower corrosion resistance compared to γ2-free high-copper amalgams .
Mechanical Properties
Key Insight : this compound’s lathe-cut morphology increases sensitivity to condensation pressure, affecting strength and residual mercury content .
Corrosion and Dimensional Stability
- Corrosion Resistance : this compound exhibits moderate corrosion due to γ2 phase, while high-copper amalgams (e.g., Dispersalloy) show superior resistance .
- Dimensional Stability : When contaminated with fluids (e.g., Ringer’s solution), this compound expands significantly, exceeding high-copper amalgams and gallium alloys .
Clinical Performance
- Handling Challenges : Requires precise trituration and condensation, unlike spherical high-copper amalgams (e.g., Tytin) that are manipulation-insensitive .
Data Tables
Table 1: Phase Composition and Corrosion Behavior
| Amalgam | Phases Present | Corrosion Resistance |
|---|---|---|
| This compound | γ1, γ2, Cu-Sn | Moderate |
| Dispersalloy | γ1, Cu-Sn | High |
| Tytin | γ1, Cu-Sn | High |
Table 2: Sensitivity to Manipulation Variables
| Amalgam | Trituration Time Sensitivity | Condensation Pressure Sensitivity |
|---|---|---|
| This compound | Low | High |
| Dispersalloy | Low | Moderate |
| Tytin | Low | Low |
Critical Analysis of Contradictory Evidence
Discrepancies exist in copper content classification: labels this compound as "conventional" (implying low-copper), while explicitly categorizes it as low-copper. Historical context clarifies that high-copper amalgams (>6% Cu) became standard post-1970s, making this compound’s ~3% Cu consistent with low-copper classification .
Q & A
Q. What are the key mechanical properties of New True Dentalloy, and how should researchers design experiments to validate these properties?
- Methodological Answer : Prioritize comparative studies using standardized testing protocols (e.g., ISO 9917 for dental materials). For example, measure compressive strength (59,500 psi) and creep (2.36%) under controlled humidity and temperature, comparing results to established alloys like Dispersalloy . Include control groups and statistical power analysis to ensure reproducibility.
Q. How is this compound classified within existing dental material taxonomies, and what databases should researchers consult for foundational literature?
- Methodological Answer : Classify it under "Dental Alloys" using MeSH terms (e.g., "this compound" in the National Library of Medicine’s MeSH 2017 taxonomy) . Use PubMed and MEDLINE with Boolean operators (e.g., "this compound AND mechanical properties") to filter peer-reviewed studies. Cross-reference findings with systematic reviews in Cochrane Library .
Q. What study designs are recommended for assessing the biocompatibility of this compound in preclinical research?
- Methodological Answer : Combine in vitro cytotoxicity assays (e.g., ISO 10993-5) with in vivo animal models (e.g., subcutaneous implantation in rodents). Use longitudinal observational designs to monitor inflammatory responses over 6–12 months. Ensure ethical compliance with institutional review boards (IRBs) .
Advanced Research Questions
Q. How can researchers resolve contradictions in creep behavior data between studies on this compound?
- Methodological Answer : Conduct a meta-analysis of existing datasets, stratifying results by experimental conditions (e.g., load duration, temperature). Use regression models to identify confounding variables (e.g., alloy aging or mercury content). Validate findings with independent replication studies .
Q. What theoretical frameworks explain the microstructural evolution of this compound during hardening?
- Methodological Answer : Apply phase-field modeling or density functional theory (DFT) to simulate mercury-amalgam interactions. Cross-validate predictions with scanning electron microscopy (SEM) and energy-dispersive X-ray spectroscopy (EDS). Link results to the "Structure of Scientific Revolutions" paradigm for anomaly resolution .
Q. How can researchers ensure data integrity in long-term clinical studies involving this compound?
- Methodological Answer : Implement blockchain-based data logging for real-time transparency. Use triple-blind protocols (participants, clinicians, statisticians) to minimize bias. Archive raw datasets in FAIR-compliant repositories (e.g., Zenodo) with detailed metadata .
Q. What methodologies address the replication crisis in mechanical testing of this compound across laboratories?
- Methodological Answer : Adopt interlaboratory calibration using reference materials (e.g., NIST-certified alloys). Standardize testing parameters (e.g., strain rate, specimen geometry) via consensus guidelines from organizations like the American Dental Association (ADA). Publish negative results to reduce publication bias .
Q. How can systematic reviews optimize inclusion criteria for studies on this compound’s tensile strength?
- Methodological Answer : Apply PRISMA 2020 guidelines with strict eligibility filters (e.g., peer-reviewed journals, ≥10 samples per group). Use tools like Rayyan for blinded screening. Exclude studies lacking raw data or ethical approval documentation .
Q. What advanced characterization techniques elucidate the corrosion resistance of this compound in oral environments?
Q. How can machine learning models improve predictive accuracy for this compound’s clinical performance?
- Methodological Answer : Train convolutional neural networks (CNNs) on SEM micrographs to predict fracture risk. Validate models with prospective clinical trials, using AUC-ROC curves to assess diagnostic accuracy. Address algorithmic bias by diversifying training datasets across demographic groups .
Tables for Reference
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
